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Compound of Interest

Compound Name: 2-acetamido-6-chloropurine

Cat. No.: B1275489 Get Quote

Introduction

2-acetamido-6-chloropurine is a high-value purine derivative that serves as a critical synthetic

intermediate in medicinal chemistry and anticancer research.[1] Its molecular architecture,

which includes a reactive chlorine atom at the 6-position and a protecting acetamido group at

the 2-position, makes it an exceptionally versatile precursor for the development of novel

nucleoside analogs and other complex purine-based molecules.[1] This technical guide

provides an in-depth overview of its properties, synthesis, and significant applications,

particularly in the realm of drug discovery and development.

Core Properties and Identification
The fundamental chemical and physical properties of 2-acetamido-6-chloropurine are

summarized below. These characteristics are essential for its handling, storage, and application

in synthetic chemistry.
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Property Value Reference

CAS Number 7602-01-9 [1][2]

Molecular Formula C7H6ClN5O Inferred from structure

Molecular Weight 211.61 g/mol [2]

Appearance White solid [2]

Melting Point >300 °C [3]

Synthesis Protocol
The synthesis of 2-acetamido-6-chloropurine is most commonly achieved through the

acetylation of 2-amino-6-chloropurine. The following protocol is based on established

laboratory methods.[2]

Objective: To synthesize N-(6-chloro-9H-purin-2-yl)acetamide (2-acetamido-6-chloropurine)

from 2-amino-6-chloropurine.

Materials:

2-amino-6-chloropurine

Acetic anhydride

Ether

Methanol (for chromatography)

Water (for chromatography)

Equipment:

Reaction flask

Reflux condenser

Heating mantle or oil bath
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Filtration apparatus (e.g., Büchner funnel)

Reversed-phase flash column chromatography system

LC-MS for analysis

Procedure:

Preheat acetic anhydride (25 mL) to 180 °C in a suitable reaction flask.

Add 2-amino-6-chloropurine (2 g) to the preheated acetic anhydride.

Heat the reaction mixture to reflux and maintain for an overnight period.

After the reaction is complete, allow the mixture to cool to room temperature.

Induce precipitation of the product by adding ether to the cooled mixture.

Collect the solid product by filtration and ensure it is thoroughly dried.

Purify the crude product using reversed-phase flash column chromatography with a gradient

elution of 0-60% aqueous methanol.

Confirm the identity and purity of the final product, which should present as a white solid,

using LC-MS analysis (expected m/z: 212 [M+H]+).[2]
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Synthesis Workflow
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Mechanism of Action in Cancer Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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